Cas no 5936-46-9 (3-Hydroxychol-5-en-24-oic acid)

• Product Name: 3-Hydroxychol-5-en-24-oic acid
• CAS No: 5936-46-9
• MF: C₂₄H₃₈O₃
• MW: 374.5567278862
• CID: 2685610
• PubChem ID: 571977
• Update Time: 2025-04-21

3-Hydroxychol-5-en-24-oic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-4-[(8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3Beta-hydroxy-5-cholen-24-oic acid
• 4-{7-HYDROXY-9A,11A-DIMETHYL-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-1-YL}PENTANOIC ACID
• Oprea1_056396
• 5-Cholenic acid-3beta-ol, >=98%
• 5-Cholenic acid-3 beta -ol
• SMSF0010126
• 3-Hydroxychol-5-en-24-oic acid
• Cholenic acid;3beta-Hydroxy-delta5-cholenic acid
• CB01232
• 5936-46-9
• DTXSID00863511
• SY025621
• 3?-Hydroxy-?5-cholenic Acid
• SCHEMBL11962425
• AKOS024319428
• LS-15071
• BCP33288
• 3-OXY-CHOLENIC ACID

• Inchi： 1S/C24H38O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h5,15,17-21,25H,4,6-14H2,1-3H3,(H,26,27)
• InChI Key： HIAJCGFYHIANNA-UHFFFAOYSA-N
• SMILES： OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCC(=O)O)CCC21

Computed Properties

• Exact Mass: 374.28209507Da
• Monoisotopic Mass: 374.28209507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 57.5Ų